N-(2,5-dimethoxyphenyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H27N3O4/c1-26-17-6-4-16(5-7-17)24-12-10-23(11-13-24)15-21(25)22-19-14-18(27-2)8-9-20(19)28-3/h4-9,14H,10-13,15H2,1-3H3,(H,22,25)
• InChI Key: LQEGIYBOZQZSKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C21H27N3O4
• Molecular Weight: 385.5 g/mol

Description

DMPEA is a chemical compound that belongs to the class of phenethylamines. It is a derivative of 2C-H, which is a psychedelic drug. DMPEA has a molecular formula of C20H27N3O4 and a molecular weight of 381.45 g/mol. It is a white crystalline powder that is soluble in organic solvents.

Mechanism of Action

The exact mechanism of action of DMPEA is not fully understood. However, it is believed to work by modulating the activity of serotonin receptors. Specifically, DMPEA has been found to bind to the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects
DMPEA has been found to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its psychoactive effects. Additionally, DMPEA has been found to have antioxidant properties, which may be beneficial for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMPEA is its ability to modulate the activity of serotonin receptors. This makes it a potentially useful tool for studying the role of serotonin in various physiological and pathological processes. However, one of the main limitations of DMPEA is its psychoactive effects, which may make it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for research on DMPEA. One area of interest is the development of new drugs that target serotonin receptors. DMPEA may serve as a useful starting point for the development of these drugs. Additionally, further research is needed to fully understand the mechanism of action of DMPEA and its potential applications in scientific research.

Synthesis Methods

DMPEA can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2,5-dimethoxyphenylacetonitrile with 4-(4-methoxyphenyl)piperazine in the presence of acetic anhydride and pyridine. The resulting product is then hydrolyzed to yield DMPEA.

Scientific Research Applications

DMPEA has been studied for its potential applications in scientific research. It has been found to have a variety of effects on the central nervous system, including the ability to modulate the activity of serotonin receptors. This makes it a potentially useful tool for studying the role of serotonin in various physiological and pathological processes.